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Compound of Interest

Compound Name:
Methyl 2-(1-methylpiperidin-4-

yl)acetate

Cat. No.: B1319215 Get Quote

This document provides a concise overview of the fundamental physicochemical properties of

Methyl 2-(1-methylpiperidin-4-yl)acetate, a compound of interest in synthetic chemistry and

drug discovery. The data presented herein is intended for researchers, scientists, and

professionals in the field of drug development.

Core Molecular Data
The essential molecular identifiers for Methyl 2-(1-methylpiperidin-4-yl)acetate are

summarized in the table below. This information is critical for molecular modeling, analytical

characterization, and stoichiometric calculations in experimental protocols.

Parameter Value Reference

Molecular Formula C9H17NO2 [1]

Monoisotopic Mass 171.12593 Da [1]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula are

beyond the scope of this guide. However, standard analytical techniques such as mass

spectrometry (for molecular weight and formula confirmation) and nuclear magnetic resonance

(NMR) spectroscopy (for structural elucidation) are typically employed.
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Logical Relationship of Molecular Properties
The relationship between the chemical name, its molecular formula, and its molecular weight is

fundamental. The chemical name defines the structure, from which the molecular formula (the

type and number of atoms) can be determined. The molecular weight is then calculated based

on the atomic weights of the constituent atoms in the molecular formula.
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Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Methyl
2-(1-methylpiperidin-4-yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319215#methyl-2-1-methylpiperidin-4-yl-acetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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